![molecular formula C19H22N2O3S B3678543 N~1~-cyclopropyl-N~2~-(2-ethylphenyl)-N~2~-(phenylsulfonyl)glycinamide](/img/structure/B3678543.png)
N~1~-cyclopropyl-N~2~-(2-ethylphenyl)-N~2~-(phenylsulfonyl)glycinamide
Overview
Description
N~1~-cyclopropyl-N~2~-(2-ethylphenyl)-N~2~-(phenylsulfonyl)glycinamide, also known as CPPG, is a compound that has gained attention in the scientific community due to its potential applications in various fields such as pharmacology and neuroscience. CPPG is a glycine receptor antagonist that has been shown to have an effect on the central nervous system.
Mechanism of Action
N~1~-cyclopropyl-N~2~-(2-ethylphenyl)-N~2~-(phenylsulfonyl)glycinamide is a glycine receptor antagonist, which means it blocks the action of glycine at its receptor site. Glycine is an inhibitory neurotransmitter that is involved in the regulation of muscle tone and pain perception. By blocking the glycine receptor, this compound can alter the activity of neurons in the central nervous system.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. In studies, it has been shown to reduce pain sensitivity, decrease anxiety, and reduce the severity of seizures. It has also been shown to have an effect on the release of dopamine, a neurotransmitter involved in reward and motivation.
Advantages and Limitations for Lab Experiments
One advantage of using N~1~-cyclopropyl-N~2~-(2-ethylphenyl)-N~2~-(phenylsulfonyl)glycinamide in lab experiments is that it is a specific glycine receptor antagonist, which allows for targeted studies of the glycine receptor. However, one limitation is that it has a short half-life, which means that it needs to be administered frequently in order to maintain its effects.
Future Directions
There are many potential future directions for research related to N~1~-cyclopropyl-N~2~-(2-ethylphenyl)-N~2~-(phenylsulfonyl)glycinamide. One area of interest is the potential use of this compound in the treatment of neurological disorders such as epilepsy and chronic pain. Another area of interest is the study of the glycine receptor and its role in the central nervous system. Additionally, there is potential for the development of new compounds that are similar to this compound but have improved pharmacokinetic properties.
Scientific Research Applications
N~1~-cyclopropyl-N~2~-(2-ethylphenyl)-N~2~-(phenylsulfonyl)glycinamide has been used in various scientific research studies due to its potential applications in pharmacology and neuroscience. It has been shown to have an effect on the central nervous system and could be used to study the glycine receptor. This compound has been used in studies related to pain, addiction, and anxiety disorders. It has also been studied for its potential use in treating epilepsy and other neurological disorders.
properties
IUPAC Name |
2-[N-(benzenesulfonyl)-2-ethylanilino]-N-cyclopropylacetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N2O3S/c1-2-15-8-6-7-11-18(15)21(14-19(22)20-16-12-13-16)25(23,24)17-9-4-3-5-10-17/h3-11,16H,2,12-14H2,1H3,(H,20,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JRFIXRZCGOYSIW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=CC=C1N(CC(=O)NC2CC2)S(=O)(=O)C3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
358.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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